Cas no 59471-77-1 (9,10-Anthracenedione, 1-amino-8-nitro-)

9,10-Anthracenedione, 1-amino-8-nitro- structure
59471-77-1 structure
Product Name:9,10-Anthracenedione, 1-amino-8-nitro-
CAS No:59471-77-1
MF:C14H8N2O4
MW:268.224323272705
CID:338571
PubChem ID:20194334
Update Time:2025-04-19

9,10-Anthracenedione, 1-amino-8-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione, 1-amino-8-nitro-
    • 1-amino-8-nitroanthracene-9,10-dione
    • DTXSID10603400
    • 59471-77-1
    • SCHEMBL10813560
    • Inchi: 1S/C14H8N2O4/c15-9-5-1-3-7-11(9)14(18)12-8(13(7)17)4-2-6-10(12)16(19)20/h1-6H,15H2
    • InChI Key: VKIKDIQREAAOSK-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC=CC=2C(C2C=CC=C(C=21)[N+](=O)[O-])=O)N

Computed Properties

  • Exact Mass: 268.04844
  • Monoisotopic Mass: 268.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 103.3
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd